Cas no 1806856-00-7 (2-Amino-4-bromo-6-(trifluoromethyl)benzamide)

• Product Name: 2-Amino-4-bromo-6-(trifluoromethyl)benzamide
• CAS No: 1806856-00-7
• MF: C₈H₆BrF₃N₂O
• MW: 283.045251369476
• CID: 4960189
• Update Time: 2025-06-10

2-Amino-4-bromo-6-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-6-(trifluoromethyl)benzamide

• Inchi： 1S/C8H6BrF3N2O/c9-3-1-4(8(10,11)12)6(7(14)15)5(13)2-3/h1-2H,13H2,(H2,14,15)
• InChI Key： TTZPQRJYIYKSGZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(N)=O)=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.2
• Topological Polar Surface Area: 69.1

Additional information on 2-Amino-4-bromo-6-(trifluoromethyl)benzamide

Professional Introduction to 2-Amino-4-bromo-6-(trifluoromethyl)benzamide (CAS No. 1806856-00-7)

2-Amino-4-bromo-6-(trifluoromethyl)benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806856-00-7, features a unique structural framework that includes an amide functional group, a bromine substituent, and a trifluoromethyl group. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further investigation and application in drug development.

The presence of the trifluoromethyl group in the molecule is particularly noteworthy, as this moiety is known to enhance the metabolic stability and binding affinity of many pharmacological agents. The trifluoromethyl group can influence the electronic distribution within the molecule, leading to modifications in its reactivity and interaction with biological targets. This feature has been widely exploited in the design of active pharmaceutical ingredients (APIs) where improved pharmacokinetic profiles are desired.

The bromo substituent at the 4-position of the benzene ring adds another layer of complexity to the compound's behavior. Bromine atoms are often incorporated into pharmaceutical compounds due to their ability to affect molecular polarity and lipophilicity. These properties can be crucial in determining how a drug interacts with cellular membranes and target proteins. In the context of 2-Amino-4-bromo-6-(trifluoromethyl)benzamide, the bromine atom may play a role in modulating its solubility, absorption, distribution, metabolism, and excretion (ADME) properties.

The amide functional group, located at the 2-position, is another key feature that contributes to the compound's potential biological activity. Amides are common motifs in many bioactive molecules, often serving as pharmacophores that interact with specific binding sites on proteins or enzymes. The amide group in 2-Amino-4-bromo-6-(trifluoromethyl)benzamide could participate in hydrogen bonding interactions, which are critical for establishing binding affinity and specificity.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing both bromine and trifluoromethyl groups. These structural elements have been shown to enhance the efficacy of various drug classes, including kinase inhibitors and antiviral agents. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved resistance profiles against metabolic degradation, while brominated analogs can exhibit enhanced binding interactions with certain biological targets.

The synthesis of 2-Amino-4-bromo-6-(trifluoromethyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each substituent—bromine and trifluoromethyl—must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired molecular structure efficiently.

The pharmacological evaluation of 2-Amino-4-bromo-6-(trifluoromethyl)benzamide has been a focus of several research groups aiming to uncover new therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory pathways. The combination of structural features—amide, bromine, and trifluoromethyl—makes it a promising candidate for further investigation as a lead compound in drug discovery programs.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural characteristics make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of diverse compounds designed for high-throughput screening. Such libraries are instrumental in identifying novel bioactive molecules with optimized pharmacological profiles.

In conclusion, 2-Amino-4-bromo-6-(trifluoromethyl)benzamide (CAS No. 1806856-00-7) represents an intriguing compound with significant potential in pharmaceutical research. Its structural features—bromo,trifluoromethyl, and amide groups—contribute to its unique chemical properties and biological activity. Further research is warranted to fully elucidate its therapeutic potential and explore its applications in drug development.